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Compound of Interest

Compound Name: CH5468924-d4

Cat. No.: B15561093

Get Quote

Preamble: The compound "CH5468924-d4" is a deuterated form of Alectinib, also known by its

research code CH5424802. Deuterated analogues are typically used as internal standards in

quantitative bioanalytical assays, such as mass spectrometry, due to their mass difference. The

pharmacologically active compound is Alectinib. This technical guide focuses on the

comprehensive in vitro characterization of Alectinib (CH5424802), a potent and selective

inhibitor of Anaplastic Lymphoma Kinase (ALK).

Alectinib is a second-generation, orally bioavailable tyrosine kinase inhibitor (TKI) that targets

ALK.[1] In certain cancers, such as non-small cell lung cancer (NSCLC), a chromosomal

rearrangement can lead to the creation of a fusion gene (e.g., EML4-ALK), resulting in a

constitutively active ALK protein that drives tumor cell proliferation and survival.[2][3] Alectinib

functions by binding to the ATP-binding site of the ALK kinase domain, inhibiting its

autophosphorylation and the subsequent activation of downstream signaling pathways.[4]

Data Presentation: Biochemical and Cellular Activity
The in vitro potency and selectivity of Alectinib have been quantified through various enzymatic

and cell-based assays. The data below summarizes its inhibitory activity against its primary
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target, ALK, including common resistance mutations, as well as its effect on ALK-positive

cancer cell lines.

Target/Cell
Line

Assay Type Parameter Value (nM) Reference

Wild-Type ALK Enzymatic Assay IC₅₀ 1.9 [5][6][7]

Wild-Type ALK Binding Assay Kᵢ 0.83 [7]

Wild-Type ALK Binding Assay Kᵈ 2.4 [5][6][7]

ALK L1196M Binding Assay Kᵢ 1.56 [7]

ALK F1174L Enzymatic Assay IC₅₀ 1.0 [5]

ALK R1275Q Enzymatic Assay IC₅₀ 3.5 [5]

ALK G1202R Enzymatic Assay IC₅₀ 595 [8]

RET Kinase Enzymatic Assay IC₅₀ 4.8 [9]

KARPAS-299

(NPM-ALK)
Cell Proliferation IC₅₀ 3.0 [7]

NCI-H2228

(EML4-ALK)
Cell Proliferation IC₅₀ ~20-50 [10]

Kelly (ALK-

F1174L)
Cell Proliferation IC₅₀ ~3.0-4.0 [11]

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of in vitro findings. The

following sections describe the core protocols used to characterize Alectinib.

Enzymatic Kinase Inhibition Assay
This assay quantifies the direct inhibitory effect of Alectinib on the enzymatic activity of

recombinant ALK protein.
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Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of Alectinib against ALK

kinase.

Methodology:

Reagents: Recombinant human ALK kinase domain, ATP, a suitable peptide substrate (e.g.,

a poly-Glu-Tyr peptide), and Alectinib stock solution (typically in DMSO).

Procedure: The assay is performed in a multi-well plate format. Alectinib is serially diluted to

various concentrations.

The recombinant ALK enzyme is incubated with the different concentrations of Alectinib in a

kinase reaction buffer.

The kinase reaction is initiated by adding a mixture of ATP and the peptide substrate. The

reaction is allowed to proceed for a specified time (e.g., 60 minutes) at a controlled

temperature (e.g., 30°C).

The reaction is terminated by adding a stop solution (e.g., EDTA).

The amount of phosphorylated substrate is quantified. This can be done using various

methods, such as ELISA-based assays with anti-phosphotyrosine antibodies or radiometric

assays measuring the incorporation of ³²P from [γ-³²P]ATP.

Data Analysis: The percentage of kinase inhibition for each Alectinib concentration is

calculated relative to a vehicle control (e.g., DMSO). The IC₅₀ value is then determined by

fitting the concentration-response data to a sigmoidal dose-response curve using non-linear

regression analysis.[12]

Cellular Viability and Proliferation Assay
This assay measures the effect of Alectinib on the growth and viability of cancer cells,

particularly those harboring ALK fusions.

Objective: To determine the IC₅₀ of Alectinib in ALK-dependent and ALK-independent cancer

cell lines.

Methodology:
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Cell Culture: ALK-positive human cancer cell lines (e.g., NCI-H2228 for EML4-ALK,

KARPAS-299 for NPM-ALK) and ALK-negative control lines are cultured in appropriate

media (e.g., RPMI-1640 with 10% FBS).[11][13]

Seeding: Cells are seeded into 96-well plates at a predetermined density (e.g., 2,000 to

5,000 cells per well) and allowed to adhere overnight.[13][14]

Treatment: The following day, the culture medium is replaced with fresh medium containing

serial dilutions of Alectinib or a vehicle control (DMSO).

Incubation: The plates are incubated for a period of 72 to 120 hours to allow for effects on

cell proliferation.[5][10][14]

Viability Measurement: Cell viability is assessed using a metabolic indicator dye. Common

methods include:

MTT Assay: 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added

to each well and incubated for 2-4 hours. Viable cells reduce the yellow MTT to purple

formazan crystals, which are then solubilized in DMSO. Absorbance is read at ~570 nm.

[10][13]

CellTiter-Glo® Luminescent Assay: This reagent lyses cells and generates a luminescent

signal proportional to the amount of ATP present, which correlates with the number of

viable cells.[14]

Data Analysis: The absorbance or luminescence values are normalized to the vehicle-treated

control wells. IC₅₀ values are calculated using a non-linear regression model.[14]

Western Blot Analysis of ALK Signaling
This technique is used to directly observe the inhibitory effect of Alectinib on ALK

autophosphorylation and downstream signaling proteins.

Objective: To confirm that Alectinib inhibits the phosphorylation of ALK and its key downstream

effectors like STAT3 and AKT.
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Cell Culture and Treatment: ALK-positive cells (e.g., NCI-H2228) are grown to ~80%

confluency.[5]

Cells are treated with various concentrations of Alectinib (e.g., 0, 10, 100, 1000 nM) for a

short duration, typically 2 to 6 hours, to observe direct effects on signaling.[5][15]

Protein Extraction: After treatment, cells are washed with ice-cold PBS and lysed using a

radioimmunoprecipitation assay (RIPA) buffer containing protease and phosphatase

inhibitors to preserve protein phosphorylation states.

Quantification: The total protein concentration in each lysate is determined using a BCA or

Bradford assay to ensure equal loading.

SDS-PAGE and Transfer: Equal amounts of protein from each sample are separated by size

via sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and then

transferred to a nitrocellulose or PVDF membrane.

Immunoblotting: The membrane is blocked (e.g., with 5% non-fat milk or BSA) and then

incubated overnight with primary antibodies specific for phosphorylated ALK (p-ALK), total

ALK, phosphorylated STAT3 (p-STAT3), total STAT3, phosphorylated AKT (p-AKT), and total

AKT. An antibody for a housekeeping protein like β-actin or GAPDH is used as a loading

control.

Detection: The membrane is washed and incubated with a species-specific horseradish

peroxidase (HRP)-conjugated secondary antibody. The protein bands are visualized using an

enhanced chemiluminescence (ECL) substrate and an imaging system.[13] The results

demonstrate a dose-dependent reduction in the phosphorylation of ALK, STAT3, and AKT in

Alectinib-treated cells.[5][7]

Visualizations: Workflows and Pathways
Experimental Workflow
The following diagram illustrates the typical workflow for the in vitro characterization of a kinase

inhibitor like Alectinib, progressing from biochemical assays to cellular-level analysis.
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Caption: General workflow for the in vitro characterization of Alectinib.

ALK Signaling Pathway Inhibition
This diagram shows the constitutively active ALK fusion protein and its primary downstream

signaling pathways. Alectinib's point of inhibition is highlighted, preventing the activation of

cascades that promote cell survival and proliferation.
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Caption: Alectinib inhibits ALK, blocking key downstream signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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